Cas no 2624136-01-0 (2-Chloro-4-(2-hydrazinylethyl)-1,3-thiazole)

• Product name: 2-Chloro-4-(2-hydrazinylethyl)-1,3-thiazole
• CAS No: 2624136-01-0
• MF: C₅H₈ClN₃S
• MW: 177.655117988586
• MDL: MFCD33478841
• CID: 5642478
• PubChem ID: 155978177

2-Chloro-4-(2-hydrazinylethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2624136-01-0
• 2-chloro-4-(2-hydrazinylethyl)-1,3-thiazole
• EN300-27753247
• 2-Chloro-4-(2-hydrazinylethyl)-1,3-thiazole

• MDL： MFCD33478841
• Inchi： 1S/C5H8ClN3S/c6-5-9-4(3-10-5)1-2-8-7/h3,8H,1-2,7H2
• InChI Key： QWNWVCLXYBLPAT-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)CCNN

Computed Properties

• Exact Mass: 177.0127461g/mol
• Monoisotopic Mass: 177.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.2Ų

Additional information on 2-Chloro-4-(2-hydrazinylethyl)-1,3-thiazole

Comprehensive Overview of 2-Chloro-4-(2-hydrazinylethyl)-1,3-thiazole (CAS No. 2624136-01-0)

2-Chloro-4-(2-hydrazinylethyl)-1,3-thiazole (CAS No. 2624136-01-0) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely recognized for its significance in pharmaceuticals, agrochemicals, and materials science. This compound features a unique combination of a chloro-substituted thiazole core and a hydrazinyl ethyl side chain, making it a versatile intermediate for synthetic applications. Its molecular formula, C₅H₈ClN₃S, highlights its potential for functionalization and derivatization, which is of great interest to researchers exploring novel bioactive molecules.

The thiazole moiety is a cornerstone in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the hydrazinyl group in 2-Chloro-4-(2-hydrazinylethyl)-1,3-thiazole further enhances its reactivity, enabling it to participate in condensation reactions, Schiff base formation, and other key transformations. This makes it a valuable building block for designing drug-like molecules or functional materials. Recent studies have highlighted the growing demand for thiazole derivatives in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In the context of current research trends, 2-Chloro-4-(2-hydrazinylethyl)-1,3-thiazole aligns with the surge in interest for heterocyclic compounds in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies to synthesize such intermediates, reducing reliance on hazardous reagents. This compound’s potential applications in catalysis and material science are also being explored, particularly in the development of smart polymers and coordination complexes.

From a commercial perspective, CAS No. 2624136-01-0 is gaining attention as a high-value chemical intermediate. Its synthesis and purity are critical for ensuring reproducibility in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing the need for quality control in fine chemical production. Suppliers and manufacturers emphasize its role in custom synthesis and contract research, catering to the pharmaceutical and agrochemical sectors.

Frequently asked questions about 2-Chloro-4-(2-hydrazinylethyl)-1,3-thiazole include its stability under various conditions, solubility profiles, and compatibility with common reagents. Researchers also inquire about its potential as a precursor for bioconjugation or probe development in biochemical assays. These queries reflect the compound’s relevance in interdisciplinary research, bridging gaps between organic chemistry and life sciences.

In summary, 2-Chloro-4-(2-hydrazinylethyl)-1,3-thiazole (CAS No. 2624136-01-0) represents a promising scaffold for innovation across multiple scientific domains. Its structural features and reactivity profile position it as a key player in the design of next-generation therapeutic agents and advanced materials. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to breakthroughs in precision medicine and sustainable technology.